((2S)-1-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-2-pyrrolidinyl)methanol

• IUPAC Name: [(2S)-1-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C12H15N3O2S/c16-8-9-3-1-5-15(9)7-11-13-12(14-17-11)10-4-2-6-18-10/h2,4,6,9,16H,1,3,5,7-8H2/t9-/m0/s1
• InChI Key: ZRCGCGUGBKHEHZ-VIFPVBQESA-N
• Canonical SMILES: C1CC(N(C1)CC2=NC(=NO2)C3=CC=CS3)CO
• Isomeric SMILES: C1C[C@H](N(C1)CC2=NC(=NO2)C3=CC=CS3)CO
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

((2S)-1-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-2-pyrrolidinyl)methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of ((2S)-1-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-2-pyrrolidinyl)methanol is not fully understood. However, it has been proposed that the compound acts by inhibiting the activity of certain enzymes and receptors in the body. This, in turn, leads to the disruption of various cellular processes, ultimately resulting in the observed biological effects.
Biochemical and Physiological Effects:
((2S)-1-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-2-pyrrolidinyl)methanol has been shown to exhibit a range of biochemical and physiological effects. These include the inhibition of bacterial and fungal growth, induction of apoptosis in cancer cells, and modulation of neurotransmitter release in the brain. In addition, the compound has been shown to possess anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of ((2S)-1-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-2-pyrrolidinyl)methanol is its broad-spectrum activity against various pathogens. This makes it a promising candidate for the development of new antibacterial and antifungal agents. However, one of the limitations of the compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on ((2S)-1-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-2-pyrrolidinyl)methanol. These include:
1. Further investigation of the compound's mechanism of action to gain a better understanding of its biological effects.
2. Development of new synthetic methods to improve the yield and purity of the compound.
3. Exploration of the compound's potential applications in agriculture as a pesticide or fungicide.
4. Investigation of the compound's potential as a drug candidate for the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.
5. Development of new formulations of the compound to improve its solubility and bioavailability.
Conclusion:
((2S)-1-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-2-pyrrolidinyl)methanol is a chemical compound with promising applications in various fields such as medicine, agriculture, and material science. Its broad-spectrum activity against various pathogens and potential as a drug candidate for the treatment of neurological disorders make it an exciting area of research. Further investigation of the compound's mechanism of action and development of new synthetic methods and formulations are needed to fully realize its potential.

Scientific Research Applications

((2S)-1-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}-2-pyrrolidinyl)methanol has been extensively studied for its potential applications in medicine. It has been shown to possess antibacterial, antifungal, and anticancer properties. In addition, it has been investigated as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.